molecular formula C16H23NO B1214064 N-n-Propyl-7-hydroxyoctahydrobenzo(f)quinoline CAS No. 87533-97-9

N-n-Propyl-7-hydroxyoctahydrobenzo(f)quinoline

Cat. No. B1214064
CAS RN: 87533-97-9
M. Wt: 245.36 g/mol
InChI Key: ANYSYRVXKLTFPB-UHFFFAOYSA-N
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Description

N-n-Propyl-7-hydroxyoctahydrobenzo(f)quinoline, also known as N-n-Propyl-7-hydroxyoctahydrobenzo(f)quinoline, is a useful research compound. Its molecular formula is C16H23NO and its molecular weight is 245.36 g/mol. The purity is usually 95%.
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properties

CAS RN

87533-97-9

Product Name

N-n-Propyl-7-hydroxyoctahydrobenzo(f)quinoline

Molecular Formula

C16H23NO

Molecular Weight

245.36 g/mol

IUPAC Name

4-propyl-2,3,4a,5,6,10b-hexahydro-1H-benzo[f]quinolin-7-ol

InChI

InChI=1S/C16H23NO/c1-2-10-17-11-4-6-13-12-5-3-7-16(18)14(12)8-9-15(13)17/h3,5,7,13,15,18H,2,4,6,8-11H2,1H3

InChI Key

ANYSYRVXKLTFPB-UHFFFAOYSA-N

SMILES

CCCN1CCCC2C1CCC3=C2C=CC=C3O

Canonical SMILES

CCCN1CCCC2C1CCC3=C2C=CC=C3O

synonyms

cis-7-OBQ
CS-263
CS-265
N-n-propyl-7-hydroxyoctahydrobenzo(f)quinoline
trans-7-OBQ

Origin of Product

United States

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